Cas no 79361-42-5 (methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate)

• Product Name: methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate
• CAS No: 79361-42-5
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• MDL: MFCD00185401
• CID: 1067905
• PubChem ID: 588040
• Update Time: 2025-10-28

methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl (4-Hydroxypyrimidin-2-ylsulfanyl)acetate
• METHYL [(4-HYDROXYPYRIMIDIN-2-YL)THIO]ACETATE
• 2-Methoxycarbonylmethylenethiouracil
• AC1LBS3T
• CTK6J2748
• CTK8G0864
• F1625-0075
• HMS1653J18
• methyl 2-(4-hydroxypyrimidin-2-ylthio)acetate
• MolPort-000-496-743
• SureCN4360005
• methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate
• AKOS002212462
• DMMZJYXYECJOTJ-UHFFFAOYSA-N
• methyl [(4-hydroxypyrimidin-2-yl)sulfanyl]acetate
• methyl 2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate
• SCHEMBL4360005
• DTXSID40343180
• methyl 2-[(4-hydroxypyrimidin-2-yl)sulfanyl]acetate
• Methyl [(6-oxo-1,6-dihydro-2-pyrimidinyl)sulfanyl]acetate #
• 79361-42-5
• SB58544
• MFCD00185401
• methyl 2-((4-hydroxypyrimidin-2-yl)thio)acetate
• CS-0313140
• methyl2-((4-hydroxypyrimidin-2-yl)thio)acetate
• AS-5087
• STK947544

• MDL： MFCD00185401
• Inchi： 1S/C7H8N2O3S/c1-12-6(11)4-13-7-8-3-2-5(10)9-7/h2-3H,4H2,1H3,(H,8,9,10)
• InChI Key： DMMZJYXYECJOTJ-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(N1)=O)CC(=O)OC

Computed Properties

• Exact Mass: 200.02556330g/mol
• Monoisotopic Mass: 200.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.1Ų

methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate

Comprehensive Overview of Methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate (CAS No. 79361-42-5)

Methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate (CAS No. 79361-42-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives, which are widely studied for their bioactive properties. The presence of both hydroxyl and sulfanylacetate functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate for its potential as a building block in the synthesis of antiviral and antibacterial agents. Its unique structure allows for modifications that can lead to novel therapeutic candidates, addressing global health challenges such as antibiotic resistance and emerging viral infections.

The compound's CAS No. 79361-42-5 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. As sustainability becomes a focal point in chemical manufacturing, methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate is also being evaluated for greener synthesis routes. Innovations in catalytic methods and solvent-free reactions are being explored to reduce environmental impact while maintaining high yields.

From an analytical perspective, methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate exhibits distinct spectroscopic properties, facilitating its identification and purity assessment. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound. These methods are essential for quality control in industrial and academic settings, where precision is paramount.

Beyond pharmaceuticals, CAS No. 79361-42-5 has garnered attention in material science. Its incorporation into polymer matrices and coatings is being investigated for enhanced durability and functionality. This interdisciplinary potential aligns with the growing trend of multi-functional materials, which are pivotal in sectors like electronics and renewable energy.

In summary, methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate (CAS No. 79361-42-5) is a versatile compound with broad applications. Its relevance in cutting-edge research and industrial processes underscores its importance in modern chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.